
Thermodynamic Properties of 1-Bromoeicosane:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromoeicosane

Cat. No.: B1265406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromoeicosane (C20H41Br), a long-chain alkyl halide, serves as a crucial building block in

various fields of chemical synthesis, including the development of novel pharmaceuticals and

advanced materials. A thorough understanding of its thermodynamic properties is paramount

for optimizing reaction conditions, ensuring process safety, and predicting its behavior in

different environments. This technical guide provides a comprehensive overview of the key

thermodynamic parameters of 1-bromoeicosane, details the experimental methodologies for

their determination, and presents visual workflows for these experimental setups.

Core Thermodynamic Data
The following tables summarize the essential thermodynamic and physical properties of 1-
bromoeicosane based on available experimental data.

Table 1: Physical and Thermodynamic Properties of 1-Bromoeicosane
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Property Value Units Reference(s)

Molecular Formula C₂₀H₄₁Br - [1]

Molecular Weight 361.44 g/mol [1]

Melting Point
36 - 39 (309.15 -

312.15)
°C (K)

Boiling Point 386 (659.15) °C (K) [1]

Vapor Pressure
< 1 (< 0.133) at 20 °C

(293.15 K)
mmHg (kPa)

Enthalpy of

Vaporization (ΔvapH)
79.8 kJ/mol [2]

Density (estimated) 1.0079 g/cm³ [1]

Refractive Index

(estimated)
1.4776 - [1]

Table 2: Additional Physicochemical Data for 1-Bromoeicosane

Property Value Units Reference(s)

Flash Point > 230 (> 110) °F (°C) [3]

Vapor Density 12.5 (vs air) -

Solubility

Insoluble in water;

Soluble in chloroform;

Slightly soluble in

methanol.

- [1]

Experimental Protocols
Accurate determination of thermodynamic properties relies on precise and well-established

experimental techniques. The following sections detail the likely methodologies employed for

measuring the key thermodynamic parameters of a waxy solid like 1-bromoeicosane.
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Melting Point Determination: Capillary Method
The melting point of a crystalline solid such as 1-bromoeicosane is a sharp transition

temperature and a good indicator of purity. The capillary method is a common and reliable

technique for its determination.

Methodology:

Sample Preparation: A small amount of finely powdered, dry 1-bromoeicosane is packed

into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a calibrated thermometer, with the sample

positioned adjacent to the thermometer bulb.

Heating: The assembly is placed in a heating bath (e.g., a Thiele tube filled with a high-

boiling point oil or a modern digital melting point apparatus). The bath is heated slowly and

uniformly.

Observation: The temperature at which the solid first begins to liquefy (onset of melting) and

the temperature at which the last solid crystal disappears (completion of melting) are

recorded. This range is reported as the melting point. For a pure substance, this range is

typically narrow (0.5-1.0 °C).

Boiling Point Determination: Thiele Tube Method
Due to its high molecular weight, 1-bromoeicosane has a high boiling point. The Thiele tube

method is a suitable micro-scale technique for determining the boiling point of small quantities

of a liquid.

Methodology:

Sample Preparation: A small volume (a few milliliters) of 1-bromoeicosane is placed in a

small test tube. A capillary tube, sealed at one end, is inverted and placed within the test

tube containing the sample.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil).
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Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample uniformly.

Observation: As the temperature rises, a stream of bubbles will emerge from the inverted

capillary tube as the trapped air expands and is replaced by the vapor of the sample. The

heating is continued until a steady stream of bubbles is observed.

Measurement: The heat source is then removed. The temperature at which the liquid is

drawn back into the capillary tube is recorded as the boiling point. This occurs when the

vapor pressure of the substance equals the atmospheric pressure.

Vapor Pressure Measurement: Static Method
(Isoteniscope)
For low-volatility substances like 1-bromoeicosane, the static method using an isoteniscope is

a precise way to measure vapor pressure as a function of temperature.

Methodology:

Sample Preparation: A sample of 1-bromoeicosane is placed in the bulb of the

isoteniscope. The sample must be thoroughly degassed to remove any dissolved volatile

impurities. This is typically achieved by repeated freeze-pump-thaw cycles under vacuum.

Apparatus Setup: The isoteniscope is connected to a manometer and a vacuum line and

placed in a constant-temperature bath.

Equilibration: The system is evacuated, and the sample is allowed to reach thermal

equilibrium at a set temperature. The vapor of the substance fills the space above the liquid.

Pressure Measurement: The pressure of an inert gas is slowly introduced into the system to

balance the vapor pressure of the sample, indicated by the equalization of the liquid levels in

the U-tube of the isoteniscope. The corresponding pressure is read from the manometer.

Data Collection: This process is repeated at various temperatures to obtain a vapor pressure

curve.

Enthalpy of Fusion and Vaporization Determination
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Enthalpy of Fusion (ΔfusH): Differential Scanning Calorimetry (DSC) is the primary method for

determining the enthalpy of fusion. A small, weighed sample of 1-bromoeicosane is heated at

a constant rate in a DSC cell. The instrument measures the heat flow required to maintain the

sample at the same temperature as a reference. The endothermic peak observed during

melting is integrated to determine the enthalpy of fusion.

Enthalpy of Vaporization (ΔvapH): The enthalpy of vaporization can be determined from the

vapor pressure data using the Clausius-Clapeyron equation:

ln(P₂/P₁) = - (ΔvapH/R) * (1/T₂ - 1/T₁)

By plotting ln(P) versus 1/T, a straight line is obtained with a slope of -ΔvapH/R, from which the

enthalpy of vaporization can be calculated.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental procedures described

above.
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Melting Point Determination Workflow
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Caption: Workflow for Melting Point Determination using the Capillary Method.
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Boiling Point Determination Workflow
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Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
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Vapor Pressure Measurement Workflow (Isoteniscope)
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Caption: Workflow for Vapor Pressure Measurement using the Isoteniscope Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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